amine CAS No. 737714-73-7](/img/structure/B1526112.png)
[2-Amino-1-(4-fluorophenyl)ethyl](methyl)amine
Overview
Description
“2-Amino-1-(4-fluorophenyl)ethylamine” is a chemical compound with the CAS Number: 737714-73-7 . It has a molecular weight of 168.21 . The IUPAC name for this compound is 1-(4-fluorophenyl)-N~1~-methyl-1,2-ethanediamine . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “2-Amino-1-(4-fluorophenyl)ethylamine” is 1S/C9H13FN2/c1-12-9(6-11)7-2-4-8(10)5-3-7/h2-5,9,12H,6,11H2,1H3 . This code provides a specific textual representation of the molecular structure.Physical And Chemical Properties Analysis
“2-Amino-1-(4-fluorophenyl)ethylamine” is a liquid at room temperature . It has a molecular weight of 168.21 . The IUPAC name for this compound is 1-(4-fluorophenyl)-N~1~-methyl-1,2-ethanediamine .Scientific Research Applications
Synthesis of Arylpyrimidine Derivatives
The compound 2-Amino-1-(4-fluorophenyl)ethylamine can be used as a nucleophile in the synthesis of 2-amino-4-arylpyrimidine derivatives. These derivatives are important in various chemical reactions and can lead to the formation of complexes containing six-membered palladacycles, which are crucial in catalysis and organic synthesis processes .
Biological Potential in Drug Development
Indole derivatives, which can be synthesized from compounds like 2-Amino-1-(4-fluorophenyl)ethylamine, have shown significant biological potential. They are used in the development of drugs with anti-inflammatory and analgesic activities, and their diverse biological applications make them valuable in clinical research .
Pharmaceutical Intermediate
This compound serves as an intermediate in the production of various pharmaceuticals. For example, it has been used in the synthesis of Rosuvastatin derivatives, which are important in the treatment of high cholesterol and related conditions .
Synthesis of Fluorinated Amino Acids
2-Amino-1-(4-fluorophenyl)ethylamine is involved in the synthesis of fluorinated phenylalanine derivatives, which are key components in pharmaceuticals due to their enhanced stability and bioavailability .
Antibacterial and Antioxidant Activities
Thiazole-based compounds synthesized from 2-Amino-1-(4-fluorophenyl)ethylamine have been studied for their antibacterial and antioxidant properties. These activities are essential for developing new medications and treatments for various infections and oxidative stress-related conditions .
Photocatalytic Applications
Derivatives of 2-Amino-1-(4-fluorophenyl)ethylamine have been used to synthesize Schiff bases and their metal complexes, which show promise in photocatalytic degradation of organic dyes like methylene blue. This application is significant in environmental chemistry for water purification and treatment processes .
Mechanism of Action
Target of Action
It’s known that similar compounds interact with multiple receptors , suggesting that 2-Amino-1-(4-fluorophenyl)ethylamine might also interact with various biological targets.
Mode of Action
It’s known that similar compounds bind with high affinity to their targets , indicating that 2-Amino-1-(4-fluorophenyl)ethylamine might also interact strongly with its targets.
Biochemical Pathways
Similar compounds have been found to possess various biological activities , suggesting that 2-Amino-1-(4-fluorophenyl)ethylamine might also affect multiple biochemical pathways.
Result of Action
Similar compounds have shown diverse biological activities , suggesting that 2-Amino-1-(4-fluorophenyl)ethylamine might also have various effects at the molecular and cellular levels.
Action Environment
The compound is stored at 4 degrees celsius , indicating that temperature might affect its stability.
properties
IUPAC Name |
1-(4-fluorophenyl)-N-methylethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FN2/c1-12-9(6-11)7-2-4-8(10)5-3-7/h2-5,9,12H,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSNWKFMRWMKZKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(CN)C1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-Amino-1-(4-fluorophenyl)ethyl](methyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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